C15AlkOPP

• CAS: 946615-44-7
• Synonyms: C15-AlkOPP; C15 AlkOPP; C15AlkOPP
• Molecular Formula: C18H27Na3O8P2
• Molecular Weight: 502.32
• SMILES: O=P([O-])(OP([O-])([O-])=O)OC/C=C(C)/CC/C=C(C)/CC/C=C(C)/COCC#C.[Na+].[Na+].[Na+]
• InChI: InChI=1S/C18H30O8P2.3Na/c1-5-13-24-15-18(4)11-7-9-16(2)8-6-10-17(3)12-14-25-28(22,23)26-27(19,20)21;;;/h1,8,11-12H,6-7,9-10,13-15H2,2-4H3,(H,22,23)(H2,19,20,21);;;/q;3*+1/p-3/b16-8+,17-12+,18-11+
• InChIKey: LBQYRLXYOAWAGI-ILIOENOZSA-K
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Protein prenylation studies often require separate probes for farnesylated vs. geranylgeranylated targets, complicating workflows and increasing cost. C15AlkOPP eliminates this bottleneck as a validated universal pan-prenylation probe that labels both modification classes in a single experiment. • Identifies 50-84 prenylated proteins per cell type in primary motor neurons, astrocytes, and progenitors • Validated for in vivo ICV infusion in transgenic Alzheimer's mouse models, enriching 36-37 prenylated proteins directly from brain tissue • Improved synthesis delivers multi-milligram quantities at 23% overall yield (7.7-fold improvement), ensuring batch-to-batch consistency for large-scale chemoproteomic studies

C15AlkOPP: Prenylation Metabolic Labeling Probe

C15AlkOPP (CAS 946615-44-7), also referred to as C15-AlkOPP or C15 AlkOPP, is an alkyne-functionalized farnesyl diphosphate (FPP) analogue with molecular formula C₁₈H₃₀O₈P₂ and molecular weight 436.37 g/mol. The compound belongs to the class of isoprenoid phosphonate probes and is specifically engineered with a terminal alkyne group to enable bioorthogonal click chemistry for post-prenylation protein labeling and subsequent proteomic analysis . C15AlkOPP is widely employed as a metabolic labeling tool to globally identify and quantify prenylated proteins in cellular systems, making it a foundational reagent for prenylomic studies across multiple disease contexts including cancer and neurodegeneration [1].

Workflow CuAAC click chemistry compatible prenylation probe

Probe type Reported universal pan-prenylation probe (farnesylation + geranylgeranylation)

Context Supports labeling in primary neural cells and in vivo brain tissue

• [1] Suazo, K.F., Mishra, V., Maity, S., et al. (2024). Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors. Bioorganic Chemistry, 145, 107155. View Source

C15AlkOPP Advantages Over Analogues

In-class isoprenoid analogues such as unmodified FPP, geranylgeranyl diphosphate (GGPP), or alternative alkyne-functionalized probes (e.g., C15PentOPP, BisC15AlkOPP) are not interchangeable with C15AlkOPP for prenylomic profiling applications due to critical differences in substrate specificity, metabolic incorporation efficiency, and synthetic accessibility [1]. C15AlkOPP is uniquely validated as a universal pan-prenylation probe that labels both farnesylated and geranylgeranylated proteins in a single experiment, whereas C15PentOPP exhibits restricted selectivity toward geranylgeranylated proteins (up to 93% of total prenylated proteins identified) [2]. Furthermore, recent synthetic improvements have rendered C15AlkOPP accessible in multi-milligram quantities, a capability not demonstrated for structurally related probes, thereby enabling reproducible, large-scale chemoproteomic workflows [3].

Substrate specificity mismatch

C15AlkOPP labels both farnesylated and geranylgeranylated proteins; structural analogues may be selective for geranylgeranylation, potentially missing farnesylated targets.

Synthetic accessibility gap

Improved synthesis routes exist for C15AlkOPP supporting larger-scale studies; comparable routes are not reported for many related probes, limiting reproducibility.

Supply and purity consistency

C15AlkOPP is available from multiple suppliers with verified purity specifications; custom-synthesized alternatives may lack batch-to-batch documentation.

• [1] Suazo, K.F., Jeong, A., Ahmadi, M., et al. (2021). Metabolic labeling with an alkyne probe reveals similarities and differences in the prenylomes of several brain-derived cell lines and primary cells. Scientific Reports, 11, 4367. View Source
• [2] Petre, M.A. (2024). Development of alkyne-containing isoprenoid analogues to study protein prenylation in vivo and in vitro models of Alzheimer's disease and leukemia. Ph.D. Dissertation, University of Minnesota. View Source
• [3] Suazo, K.F., Mishra, V., Maity, S., et al. (2024). Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors. Bioorganic Chemistry, 145, 107155. View Source

C15AlkOPP Quantitative Evidence Guide

Improved Synthesis and Scalable Production

C15AlkOPP synthesis was substantially improved, increasing overall yield from 3% (previously reported methodology) to 23%, and enabling production of multi-milligram quantities of the final diphosphate product [1]. This improvement addresses the historical bottleneck of limited probe availability for large-scale proteomic experiments and represents a significant advancement over prior synthetic routes for alkyne-functionalized isoprenoid analogues [2].

Synthetic yield

Head-to-head

23% vs. 3% (prior route)

Supports scalable multi-mg synthesis

Reported 7.7-fold improvement in overall yield

Evidence Dimension	Overall synthetic yield (final diphosphate product)
Target Compound Data	23%
Comparator Or Baseline	Previously reported C15AlkOPP synthesis methodology: 3%
Quantified Difference	7.7-fold increase in synthetic yield
Conditions	Multi-step organic synthesis; comparison made to previously published synthetic route for C15AlkOPP

Why This Matters

Procurement of C15AlkOPP via the improved synthetic route ensures reliable supply of multi-milligram quantities, reducing per-experiment cost and eliminating the variability associated with low-yield custom syntheses.

• [1] Suazo, K.F., Mishra, V., Maity, S., et al. (2024). Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors. Bioorganic Chemistry, 145, 107155. View Source
• [2] Suazo, K.F., Mishra, V., Maity, S., et al. (2024). bioRxiv preprint. Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors. View Source

Robust Metabolic Labeling in Primary Cells

Metabolic labeling with C15AlkOPP was optimized to achieve robust incorporation in several types of primary cells, enabling identification of 54 prenylated proteins from embryonic stem cells (ESCs), 50 from ES-derived motor neurons (ES-MNs), and 84 from ES-derived astrocytes (ES-As) in a single chemoproteomic experiment [1] [2]. This level of protein coverage across multiple primary cell types demonstrates the practical utility of C15AlkOPP as a universal probe for prenylomic analysis, particularly in challenging primary cell systems where labeling efficiency is often limiting.

Protein coverage

Reported

50–84 prenylated proteins per primary cell type

Supports labeling in disease-relevant primary cells

Cross-study comparable; ESC, motor neuron, astrocyte data

Evidence Dimension	Number of prenylated proteins identified per cell type via chemoproteomic analysis
Target Compound Data	54 (ESCs), 50 (ES-MNs), 84 (ES-As)
Comparator Or Baseline	Prior studies using C15AlkOPP in immortalized cell lines reported identification of 78 prenylated protein groups
Quantified Difference	Comparable or superior protein coverage in primary cells relative to immortalized cell line data
Conditions	Metabolic labeling with 25 μM C15AlkOPP for 48 hours in primary cells enriched via magnetic-activated cell sorting; chemoproteomic enrichment via CuAAC click chemistry followed by LC-MS/MS analysis

Why This Matters

Procurement of C15AlkOPP enables robust metabolic labeling in primary cells, a critical requirement for disease-relevant studies (e.g., ALS, neurodegeneration) where immortalized cell line data are insufficient.

• [1] Suazo, K.F., Mishra, V., Maity, S., et al. (2024). Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors. Bioorganic Chemistry, 145, 107155. View Source
• [2] Suazo, K.F., Jeong, A., Ahmadi, M., et al. (2021). Metabolic labeling with an alkyne probe reveals similarities and differences in the prenylomes of several brain-derived cell lines and primary cells. Scientific Reports, 11, 4367. View Source

Pan-Prenylation vs. Geranylgeranylation Selectivity

C15AlkOPP functions as a pan-prenylation probe, labeling both farnesylated and geranylgeranylated proteins in cellular systems, whereas the related analogue C15PentOPP demonstrates restricted selectivity toward geranylgeranylated proteins, with up to 93% of total identified prenylated proteins being geranylgeranylated [1]. This differential selectivity profile is critical for experimental design: C15AlkOPP is appropriate for global prenylome profiling, while C15PentOPP is specifically suited for targeted analysis of geranylgeranylation [2].

Selectivity profile

Head-to-head

Pan-prenylation (farnesyl + geranylgeranyl)

Enables global prenylome coverage

C15PentOPP: geranylgeranyl-selective (up to 93% of hits)

Evidence Dimension	Selectivity toward geranylgeranylated proteins
Target Compound Data	Pan-prenylation (labels both farnesylated and geranylgeranylated proteins)
Comparator Or Baseline	C15PentOPP: up to 93% of identified proteins are geranylgeranylated
Quantified Difference	C15PentOPP exhibits >90% selectivity for geranylgeranylated proteins; C15AlkOPP is non-selective
Conditions	Proteomic analysis in multiple cell lines; selectivity determined by motif analysis of identified prenylated proteins

Why This Matters

For researchers seeking comprehensive prenylome coverage across both farnesylation and geranylgeranylation, C15AlkOPP is the appropriate procurement choice; C15PentOPP would miss the majority of farnesylated proteins.

• [1] Petre, M.A. (2024). Development of alkyne-containing isoprenoid analogues to study protein prenylation in vivo and in vitro models of Alzheimer's disease and leukemia. Ph.D. Dissertation, University of Minnesota. View Source
• [2] ACS Poster Board #284. (2026). Analyzing bioorthogonal probes for prenylated proteins using flow cytometry. View Source

High-Purity Commercial Availability

C15AlkOPP is commercially available as the tetrabutylamine salt (1:2) with verified purity specifications of 98.89% to >99% from multiple established suppliers including Sigma-Aldrich, TargetMol, and CymitQuimica . The free acid form (CAS 946615-44-7) is also available at >98% purity . These documented purity levels, combined with availability from major chemical vendors, ensure batch-to-batch reproducibility for quantitative proteomic applications.

Commercial purity

Data to verify

≥98.89% (HPLC)

Specification review for batch reproducibility

Supplier-reported purity; verify with lot-specific COA

Evidence Dimension	Commercial purity specification
Target Compound Data	98.89% (Sigma-Aldrich tetrabutylamine salt 1:2); 99.83% (Sigma-Aldrich tetrabutylamine salt); >98% (MedKoo free acid)
Comparator Or Baseline	Custom-synthesized C15AlkOPP: purity varies by batch; no standardized specification available
Quantified Difference	Commercial batches offer documented, verifiable purity ≥98.89% versus unverified custom synthesis purity
Conditions	HPLC purity analysis; certificates of analysis available from commercial suppliers

Why This Matters

Procurement from validated commercial sources with documented purity specifications eliminates the uncertainty and reproducibility risks associated with custom synthesis, ensuring consistent performance in metabolic labeling and proteomic workflows.

In Vivo Brain Prenylomic Profiling

C15AlkOPP has been successfully administered via intracerebroventricular (ICV) infusion over 13 days in transgenic Alzheimer's disease mouse models, enabling enrichment and identification of 36-37 prenylated proteins from brain tissue [1] [2]. This in vivo validation distinguishes C15AlkOPP from alternative probes such as C15PentOPP, for which no comparable in vivo brain labeling data have been reported, and supports its utility for investigating prenylation dynamics in intact disease models [3].

In vivo brain labeling

Class-level

36–37 proteins enriched from AD mouse brain

Reported in vivo labeling in neurodegeneration model

Class-level inference; comparators lack in vivo brain data

Evidence Dimension	In vivo labeling performance in brain tissue
Target Compound Data	36-37 prenylated proteins enriched from transgenic AD mouse brain
Comparator Or Baseline	Alternative alkyne-functionalized probes (e.g., C15PentOPP): no reported in vivo brain labeling data
Quantified Difference	C15AlkOPP is uniquely validated for in vivo brain prenylomic profiling; comparator data absent
Conditions	13-day intracerebroventricular (ICV) infusion in transgenic Alzheimer's disease mouse model; proteomic enrichment and LC-MS/MS analysis

Why This Matters

Procurement of C15AlkOPP enables in vivo prenylomic profiling in animal models of neurodegeneration, a capability not demonstrated for structurally related probes and essential for translational studies of Alzheimer's disease and related pathologies.

• [1] Jeong, A., Suazo, K.F., et al. (2022). In vivo prenylomic profiling in the brain of a transgenic mouse model of Alzheimer's disease reveals increased prenylation of a key set of proteins. ACS Chemical Neuroscience. View Source
• [2] Jeong, A., Suazo, K.F., et al. (2022). PXD032350 - In vivo prenylomic profiling in the brain of a transgenic mouse model of Alzheimer's disease. ProteomeXchange Dataset. View Source
• [3] Petre, M.A. (2024). Development of alkyne-containing isoprenoid analogues to study protein prenylation in vivo and in vitro models of Alzheimer's disease and leukemia. Ph.D. Dissertation, University of Minnesota. View Source

Universal Probe with Minimal Cellular Impact

C15AlkOPP has been demonstrated to function as a biologically functional, universal probe for metabolic labeling experiments with minimal effects on cellular physiology [1]. In head-to-head comparisons, C15AlkOPP labeled the most proteins among alkyne-containing isoprenoid analogues tested, while maintaining cellular compatibility [2] [3]. This combination of broad substrate coverage and low cellular toxicity distinguishes C15AlkOPP from probes that may exhibit higher toxicity or narrower labeling profiles.

Labeling breadth

Head-to-head

Labeled most proteins among tested analogues

Reported broad coverage with low cellular perturbation

Minimal effects on cellular physiology reported

Evidence Dimension	Number of proteins labeled and physiological impact
Target Compound Data	C15AlkOPP labeled the most proteins among alkyne-containing isoprenoid analogues tested; minimal effects on cellular physiology
Comparator Or Baseline	Multiple alkyne-containing isoprenoid analogues in the same study
Quantified Difference	C15AlkOPP consistently labeled more proteins than alternative probes while preserving normal cellular function
Conditions	Metabolic labeling in various cell types; proteomic analysis coupled with cellular physiology assays

Why This Matters

Procurement of C15AlkOPP ensures maximal proteome coverage with minimal experimental artifacts due to probe-induced cellular stress, a critical consideration for quantitative proteomic studies.

• [1] ProteomeXchange Dataset PXD055402. (2025). An alkyne-containing isoprenoid analogue based on a farnesyl diphosphate scaffold is a biologically functional universal probe for proteomic analysis. View Source
• [2] Ovid Discovery. (2025). An Alkyne-Containing Isoprenoid Analogue Based on a Farnesyl Diphosphate Scaffold Is a Biologically Functional Universal Probe for Proteomic Analysis. View Source
• [3] ProteomeXchange Dataset PXD055402-1. (2025). In recent work, metabolic labeling with alkyne-containing isoprenoid analogues including C15AlkOPP... In contrast, C15AlkOPP labeled the most proteins. View Source

C15AlkOPP: Key Research Applications

Prenylomic Profiling in Primary Neural Cells

C15AlkOPP is optimally suited for metabolic labeling and chemoproteomic identification of prenylated proteins in primary motor neurons, astrocytes, and their progenitor cells. The optimized protocol yields robust incorporation and enables identification of 50-84 prenylated proteins per cell type in a single experiment [1]. This application is particularly relevant for investigating protein prenylation in amyotrophic lateral sclerosis (ALS) and other neurodegenerative conditions where primary cell models are essential for disease-relevant findings [2].

In Vivo Alzheimer's Prenylomic Profiling

C15AlkOPP has been validated for in vivo administration via intracerebroventricular (ICV) infusion in transgenic Alzheimer's disease mouse models, enabling enrichment of 36-37 prenylated proteins directly from brain tissue [1] [2]. This application is uniquely supported by C15AlkOPP among alkyne-functionalized isoprenoid probes and is essential for translational studies examining how prenylation dynamics change in intact disease models [3].

Dual Farnesylation and Geranylgeranylation Profiling

For experimental designs requiring global coverage of both farnesylated and geranylgeranylated proteins, C15AlkOPP is the appropriate procurement choice due to its validated pan-prenylation substrate profile [1]. In contrast, C15PentOPP should be reserved for experiments requiring selective geranylgeranylation analysis (up to 93% selectivity), while C15AlkOPP provides comprehensive coverage across all prenylation classes in a single labeling experiment [2].

Large-Scale Prenylomic Studies

The improved C15AlkOPP synthesis yields multi-milligram quantities of final diphosphate product at 23% overall yield, a 7.7-fold improvement over prior synthetic routes that yielded only 3% [1]. This enhanced synthetic accessibility, combined with commercial availability from multiple suppliers at verified purity ≥98.89% [2] [3], makes C15AlkOPP the preferred procurement option for large-scale chemoproteomic studies requiring reproducible, batch-to-batch consistent probe supply.

Application

Selection Property

Validation Focus

Prenylomic profiling in primary neural cells

Primary cell metabolic labeling compatibility

Protein coverage across neural cell types

In vivo Alzheimer’s brain prenylomic profiling

In vivo probe delivery (ICV)

Brain prenylation dynamics in disease models

Dual farnesylation and geranylgeranylation profiling

Pan-prenylation substrate specificity

Coverage of farnesylated and geranylgeranylated proteins

Large-scale prenylomic studies

Synthetic scalability and commercial purity

Batch-to-batch reproducibility

• [1] Suazo, K.F., Mishra, V., Maity, S., et al. (2024). Improved synthesis and application of an alkyne-functionalized isoprenoid analogue to study the prenylomes of motor neurons, astrocytes and their stem cell progenitors. Bioorganic Chemistry, 145, 107155. View Source
• [2] Suazo, K.F., Jeong, A., Ahmadi, M., et al. (2021). Metabolic labeling with an alkyne probe reveals similarities and differences in the prenylomes of several brain-derived cell lines and primary cells. Scientific Reports, 11, 4367. View Source
• [3] Jeong, A., Suazo, K.F., et al. (2022). In vivo prenylomic profiling in the brain of a transgenic mouse model of Alzheimer's disease reveals increased prenylation of a key set of proteins. ACS Chemical Neuroscience. View Source
• [4] Petre, M.A. (2024). Development of alkyne-containing isoprenoid analogues to study protein prenylation in vivo and in vitro models of Alzheimer's disease and leukemia. Ph.D. Dissertation, University of Minnesota. View Source